Cas no 5856-62-2 (L-2-Aminobutanol)

• Product Name: L-2-Aminobutanol
• CAS No: 5856-62-2
• MF: C₄H₁₁NO
• MW: 89.1362411975861
• MDL: MFCD00064418
• CID: 85470
• PubChem ID: 120084
• Update Time: 2025-09-24

L-2-Aminobutanol Chemical and Physical Properties

Names and Identifiers

• (S)-2-Aminobutan-1-ol
• (S)-(+)-2-Amino-1-butanol
• D-(+)-Amino butanol
• D-(+)-2-Amino butanol
• S-(+)-2-Amino-1-butanol
• (2S)-2-aminobutan-1-ol
• 2-AMINO-1-BUTANOL
• L-2-Aminobutanol
• (2S)-(+)-2-Aminobutan-1-ol
• d(+)-2-amino-1-butanol
• (+)-2-Aminobutanol
• (+)-2-Aminobutyl alcohol
• (S)-2-Amino-1-butanol
• (S)-2-Aminobutanol
• L-(+)-2-Amino-1-butanol
• L-(+)-2-Aminobutanol
• L-2-Amino-1-butanol
• (+)-2-Amino-1-butanol
• S(+)-2-Amino-1-butanol
• 1-Butanol, 2-amino-, (2S)-
• 98JEM4YEBR
• (2S)-(+)-2-amino-1-butanol
• 2-Amino-butan-1-ol
• D-2-AMINO-1-BUTANOL
• [S]-(+)-2-amino-1-butanol
• 2-Amino-1-butanol, (+)-
• 1-Butanol, 2-amino-, (.+/-.)-
• D-2-Amino Butanol
• (S)-2-amino-butanol
• s(+)2-amino-1-butanol
• 2-(s)-amino-1-butan
• AKOS015854122
• UNII-98JEM4YEBR
• (S)-2-amino-butan-1-ol
• EINECS 227-475-9
• (S)-(+)-2-aminobutan-1-ol
• (S)-(-)-2-amino-1-butanol
• A0973
• A929722
• d-(-)-phenylglycinamide
• (S)-(+)-2-aminobutanol
• (S)-2-Amino-1-butanol, 99%
• Q27272119
• AM85834
• BP-12971
• EN300-157897
• 5856-62-2
• JCBPETKZIGVZRE-BYPYZUCNSA-N
• 2-(s)-amino-1-butanol
• CS-W013745
• (S)-2-aminobutan-1-ol;(S)-2-Amino-1-butanol
• AKOS006340930
• F14569
• (S)-(+)-2-Amino-1-butanol, >=98%
• Z1203162358
• (S)-(+)-2-Amino-1-butanol, technical, >=97.0% (sum of enantiomers, GC)
• d-(+)2-amino-1-butanol
• STR08112
• Q-200922
• 1-Butanol,2-amino-,(2S)-
• MFCD00064418

• MDL： MFCD00064418
• Inchi： 1S/C4H11NO/c1-2-4(5)3-6/h4,6H,2-3,5H2,1H3/t4-/m0/s1
• InChI Key： JCBPETKZIGVZRE-BYPYZUCNSA-N
• SMILES： OC[C@H](CC)N
• BRN： 1718930

Computed Properties

• Exact Mass: 89.08410
• Monoisotopic Mass: 89.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.944 g/mL at 25 °C(lit.)
• Melting Point: -2-174℃
• Boiling Point: 178°C(lit.)
• Flash Point: Fahrenheit: 203 ° f
  Celsius: 95 ° c
  
• Refractive Index: n20/D 1.4521(lit.)
• PSA: 46.25000
• LogP: 0.41630
• Sensitiveness: Air Sensitive & Hygroscopic
• Specific Rotation: 10°(neat)
• Optical Activity: [α]20/D +10°, neat
• Solubility: Not determined

L-2-Aminobutanol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2735 8/PG 3
• WGK Germany：3
• Hazard Category Code： 22-34-37
• Safety Instruction： S26-S36/37/39-S45
• RTECS：EK9625000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether